Cas no 1260535-94-1 (4-chloro-3-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridine)

• Product Name: 4-chloro-3-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridine
• CAS No: 1260535-94-1
• MF: C₉H₁₀ClN₃
• MW: 195.648800373077
• CID: 4583202
• PubChem ID: 67499987
• Update Time: 2025-10-30

4-chloro-3-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-3-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridine
• SY352704
• SB18367
• 4-chloro-3-propan-2-yl-2H-pyrazolo[3,4-b]pyridine
• 1H-Pyrazolo[3,4-b]pyridine, 4-chloro-3-(1-methylethyl)-
• CHEMHERE CHEM105266
• XAWZPCYFBBSSFU-UHFFFAOYSA-N
• EN300-1721411
• AT39109
• 1260535-94-1
• 4-Chloro-3-isopropyl-1H-pyrazolo[3,4-b]pyridine
• DB-396782
• MFCD28643575
• SCHEMBL2691540

• Inchi： 1S/C9H10ClN3/c1-5(2)8-7-6(10)3-4-11-9(7)13-12-8/h3-5H,1-2H3,(H,11,12,13)
• InChI Key： XAWZPCYFBBSSFU-UHFFFAOYSA-N
• SMILES： C12NN=C(C(C)C)C1=C(Cl)C=CN=2

Computed Properties

• Exact Mass: 195.0563250g/mol
• Monoisotopic Mass: 195.0563250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 41.6Ų

Additional information on 4-chloro-3-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridine

Introduction to 4-chloro-3-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridine (CAS No. 1260535-94-1)

4-chloro-3-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridine, identified by its Chemical Abstracts Service (CAS) number 1260535-94-1, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazolo[3,4-b]pyridine scaffold, a class of molecules known for their diverse biological activities and potential therapeutic applications. The presence of a chloro substituent at the 4-position and an isopropyl group at the 3-position introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The structural framework of 4-chloro-3-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridine combines the nitrogen-rich environment of the pyrazole and pyridine rings, which are well-documented for their ability to interact with biological targets such as enzymes and receptors. The chloro group, in particular, is a common pharmacophore that enhances binding affinity by participating in hydrogen bonding or π-stacking interactions. Meanwhile, the isopropyl group contributes to steric hindrance, influencing the compound's selectivity and pharmacokinetic properties.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in developing novel therapeutics. The pyrazolo[3,4-b]pyridine core has been extensively studied for its role in various pharmacological pathways, including antiviral, anti-inflammatory, and anticancer applications. Researchers have demonstrated that modifications at different positions of this scaffold can significantly alter its biological profile. For instance, studies have shown that substituents at the 3-position can modulate binding to target proteins, while the 4-position can be leveraged for optimal metabolic stability.

In the context of contemporary drug discovery, 4-chloro-3-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridine represents a promising candidate due to its structural features. The compound's ability to engage with multiple biological targets makes it an attractive starting point for designing molecules with enhanced efficacy and reduced side effects. Furthermore, computational modeling and high-throughput screening techniques have enabled researchers to rapidly assess the potential of such compounds in vitro and in vivo.

One of the most compelling aspects of 4-chloro-3-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridine is its versatility in chemical modification. The chloro group at the 4-position can be further functionalized through nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions, allowing for the introduction of diverse substituents such as amines or thiols. Similarly, the isopropyl group at the 3-position can be replaced or extended to explore new chemical space. This flexibility has been exploited in several synthetic strategies aimed at generating libraries of derivatives for screening purposes.

The pharmacological evaluation of 4-chloro-3-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridine has revealed several intriguing findings. Preclinical studies have suggested that this compound exhibits moderate activity against certain cancer cell lines by inhibiting key signaling pathways involved in tumor growth and progression. Additionally, preliminary data indicate potential benefits in modulating inflammatory responses, making it a candidate for treating chronic inflammatory diseases. These findings align with broader trends in drug development where multitarget engagement is increasingly recognized as a strategy for achieving better therapeutic outcomes.

The synthesis of 4-chloro-3-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridine involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps typically include condensation reactions to form the pyrazolo[3,4-b]pyridine core followed by selective functionalization at the 3- and 4-positions. Advances in catalytic systems have enabled more efficient and sustainable synthetic routes, reducing waste and improving yields. Such improvements are crucial for translating laboratory discoveries into viable drug candidates.

The regulatory landscape for novel pharmaceutical compounds like 4-chloro-3-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridine emphasizes rigorous testing to ensure safety and efficacy before clinical use. Researchers must navigate complex protocols involving preclinical toxicology studies followed by human trials if promising results are observed. Despite these challenges, compounds with diverse scaffolds like pyrazolo[3,4-b]pyridines continue to be prioritized due to their unique structural features and potential therapeutic benefits.

Future directions in studying CAS No. 1260535-94-1 may include exploring its role as a lead compound for covalent inhibitors—a strategy gaining traction for targeting difficult-to-drug proteins. Additionally, incorporating computational methods such as molecular dynamics simulations could provide deeper insights into how this molecule interacts with biological targets at an atomic level. Such interdisciplinary approaches are essential for optimizing drug design efforts.

In summary,4-chloro-3-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridine (CAS No. 1260535-94-1) stands as a noteworthy example of how structural innovation can drive pharmaceutical discovery forward. Its unique combination of electronic and steric properties makes it a valuable tool for developing new treatments across multiple disease areas while offering opportunities for further chemical exploration through advanced synthetic methodologies.